N-(3-chloro-4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H25ClN2O5S/c1-28-17-7-9-18(10-8-17)30(26,27)24-12-4-3-5-16(24)14-21(25)23-15-6-11-20(29-2)19(22)13-15/h6-11,13,16H,3-5,12,14H2,1-2H3,(H,23,25)
• InChI Key: OIKPHPINCMZVDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C21H25ClN2O5S
• Molecular Weight: 453.0 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H25ClN2O5S and its molecular weight is 452.95. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Molecular Docking Studies

Research has demonstrated the synthesis of derivatives involving the core structure of "N-(3-chloro-4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide" and their subsequent evaluation for enzyme inhibitory activities. For instance, synthesized compounds have been tested for their inhibition potential against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). Certain derivatives exhibited promising activity, with structure-activity relationship (SAR) studies and molecular docking aiding in understanding the mode of binding to these enzymes (Virk et al., 2018).

Antimicrobial Activity

Another significant area of research involves the synthesis of acetamide derivatives bearing additional functional groups or heterocyclic cores to evaluate their antibacterial potentials. These studies have revealed moderate inhibitory effects against various bacterial strains, with some compounds showing heightened activity against Gram-negative bacteria (Iqbal et al., 2017).

Pharmacological Evaluation

The synthesized derivatives have also been subjected to pharmacological evaluation for different potential activities. For example, certain derivatives have been explored for their antibacterial and anti-enzymatic potentials, demonstrating varying degrees of efficacy against specific bacterial strains and enzymatic targets. These studies underscore the multifunctional aspect of these compounds, highlighting their potential as leads for further therapeutic development (Nafeesa et al., 2017).

Antithrombotic Properties

In addition to the aforementioned activities, some derivatives have been identified for their antithrombotic properties, offering insights into their potential as orally active thrombin inhibitors. These findings suggest a promising avenue for the development of new therapeutic agents aimed at preventing thrombosis (Lorrain et al., 2003).